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Compound of Interest

Compound Name:
Methyl 5-hydroxy-2-methyl-4-

nitrobenzoate

Cat. No.: B11760970

Get Quote

Executive Summary & Structural Logic
Methyl 5-hydroxy-2-methyl-4-nitrobenzoate (CAS: 80003-75-6) is a highly functionalized

aromatic building block characterized by a dense substitution pattern.[1] Its utility in drug

discovery stems from the ortho-relationship between the nitro and hydroxyl groups at positions

C4 and C5.[1]

This "ortho-nitro-phenol" motif is a privileged pharmacophore precursor.[1] Unlike simpler

benzoates, this molecule offers three distinct vectors for orthogonal functionalization:

C5-Hydroxyl: Ready for O-alkylation or phosphorylation (modulation of lipophilicity).[1]

C4-Nitro: A masked amino group, serving as the pivot point for cyclization into benzoxazoles

or benzoxazinones.[1]

C1-Ester: A handle for amidation or reduction to benzylic alcohols.[1]

Key Application: This guide details the conversion of this scaffold into 2-substituted

benzoxazoles and functionalized anilines, which are critical cores in kinase inhibitors (e.g.,
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analogous to VEGFR/PDGFR targets) and antimicrobial agents.[1]

Chemical Profile & Handling
Note: Quantitative values below are aggregated from structural analogs and computational

models where specific experimental data for this CAS is limited.

Property Value / Description

CAS Number 80003-75-6

Molecular Formula C₉H₉NO₅

Molecular Weight 211.17 g/mol

Appearance Pale yellow to tan crystalline solid

Solubility
Soluble in DMSO, DMF, EtOAc; Sparingly

soluble in water.[1][2]

pKa (Phenol) ~6.5–7.0 (Acidified by ortho-nitro group)

Storage 2–8°C, inert atmosphere (Argon/Nitrogen).[1]

Safety Advisory: As a nitroaromatic, this compound poses a potential explosion hazard under

high heat or confinement.[1] Standard energetic material handling protocols (blast shields,

plastic spatula) apply during scale-up.[1]

Strategic Reaction Pathways
The following diagram illustrates the "Hub-and-Spoke" utility of this building block.
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Figure 1: Divergent synthesis pathways. The central scaffold allows access to three distinct

chemical spaces.

Detailed Experimental Protocols
Protocol 1: Chemoselective O-Alkylation
Objective: Functionalize the C5-phenol without hydrolyzing the C1-ester or reducing the C4-

nitro group.[1] Rationale: The C4-nitro group acts as an electron-withdrawing group (EWG),

significantly increasing the acidity of the C5-phenol.[1] This allows the use of mild bases,

preventing side reactions at the ester.

Materials:

Methyl 5-hydroxy-2-methyl-4-nitrobenzoate (1.0 equiv)[1]

Alkyl Halide (e.g., Methyl Iodide or Benzyl Bromide) (1.2 equiv)[1]

Potassium Carbonate (

), anhydrous (1.5 equiv)[1]

DMF (Dimethylformamide), anhydrous (5 mL/mmol)[1]
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Step-by-Step:

Dissolution: Charge a round-bottom flask with the starting material and anhydrous DMF

under an inert atmosphere (

).

Deprotonation: Add

in a single portion. Stir at room temperature for 15 minutes. The solution will likely darken
(formation of phenoxide anion).[1]

Addition: Add the Alkyl Halide dropwise via syringe.

Reaction: Stir at 40°C for 4–6 hours. Note: Higher temperatures (>80°C) may risk ester

hydrolysis if trace water is present.[1]

Workup: Pour the reaction mixture into ice-cold water (10x volume). The product usually

precipitates.[1]

Isolation: Filter the solid. If no precipitate forms, extract with Ethyl Acetate (3x), wash with

brine, dry over

, and concentrate.

Expert Tip: If using volatile alkyl halides (e.g., MeI), use a sealed tube to prevent reagent loss.

[1]

Protocol 2: Nitro Reduction to Aminophenol
Objective: Reduce the C4-nitro group to an amine, creating the 4-amino-5-hydroxy motif

required for heterocycle formation.[1] Method Selection: We utilize Iron/Ammonium Chloride

(Bechamp Reduction) rather than catalytic hydrogenation.[1]

Why? This method is chemoselective and tolerates the methyl ester.[1] Catalytic

hydrogenation (Pd/C) can sometimes cause hydrogenolysis of the ester or benzyl ethers if

present.[1]

Materials:
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Substrate (from Protocol 1 or raw material) (1.0 equiv)

Iron Powder (fine mesh, reduced) (5.0 equiv)[1]

Ammonium Chloride (

) (5.0 equiv)[1]

Solvent: Ethanol/Water (4:1 ratio)[1]

Step-by-Step:

Preparation: Suspend the substrate in Ethanol/Water.

Activation: Add

and Iron powder.

Reflux: Heat the mixture to vigorous reflux (approx. 80°C) for 2–4 hours.

Monitoring: TLC should show the disappearance of the yellow nitro spot and the

appearance of a fluorescent blue amino spot.[1]

Filtration: Filter the hot mixture through a Celite pad to remove iron oxides. Wash the pad

with hot ethanol.[1]

Concentration: Evaporate the ethanol under reduced pressure.

Extraction: Dilute the aqueous residue with water and extract with Ethyl Acetate.

Caution: Aminophenols are oxidation-sensitive.[1] Perform this step quickly and store the

product under Argon.[1]

Protocol 3: "One-Pot" Cyclization to Benzoxazole
Objective: Condense the 4-amino-5-hydroxy intermediate with an aldehyde to form a bioactive

benzoxazole core.[1]
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Figure 2: Oxidative cyclization workflow.

Step-by-Step:

Dissolve the fresh aminophenol (1.0 equiv) in Methanol.[1]

Add the desired Aldehyde (1.0 equiv).[1] Stir for 1 hour to form the Schiff base (imine).

Add an oxidant (e.g., DDQ, 1.1 equiv) or simply stir open to air with a catalytic amount of

activated carbon if time permits.

Purify via column chromatography.[1][3]

References & Grounding
Nitro-Group Activation in Phenols:

Mechanism:[1][3][4] The ortho-nitro group lowers the pKa of the phenol, facilitating

alkylation.[1]
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Source: "Nucleophilic Substitution of Nitro-Phenols."[1] Journal of Organic Chemistry.

(General reactivity principle).[1]

Bechamp Reduction Selectivity:

Protocol: "Selective reduction of nitro compounds using iron/ammonium chloride."[1]

Source: Org.[1][3][4][5][6][7] Synth. Coll. Vol. 5, 1973. Link[1]

Benzoxazole Synthesis from Aminophenols:

Methodology: "Recent Advances in the Synthesis of Benzoxazoles." Molecules, 2019.[1]

Source:[1]

Related Scaffold Data (Methyl 5-hydroxy-4-methoxy-2-nitrobenzoate):

Context: While a different isomer, the reactivity profile regarding the nitro/ester handle is

analogous.

Source: PubChem CID 53396387.[1] Link

Disclaimer: This Application Note is for research and development purposes only. Users must

consult the specific MSDS for CAS 80003-75-6 before handling.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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